Cas no 95639-21-7 (4H-1-Benzopyran-4-one,6-ethyl-)
95639-21-7 structure
Product Name:4H-1-Benzopyran-4-one,6-ethyl-
CAS No:95639-21-7
MF:C11H10O2
MW:174.195903301239
CID:799649
PubChem ID:53427727
Update Time:2025-04-19
4H-1-Benzopyran-4-one,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-ethyl-
- 6-ETHYL-4H-CHROMEN-4-ONE
- 6-ethylchromen-4-one
- AKOS006279479
- SCHEMBL12043924
- DTXSID10699626
- 6-Ethyl-4H-1-benzopyran-4-one
- 95639-21-7
- 6-ethylchromone
-
- Inchi: 1S/C11H10O2/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-7H,2H2,1H3
- InChI Key: BTFKSYQTYZVFFF-UHFFFAOYSA-N
- SMILES: O1C=CC(C2=C1C=CC(=C2)CC)=O
Computed Properties
- Exact Mass: 174.06800
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 30.21000
- LogP: 2.35540
4H-1-Benzopyran-4-one,6-ethyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
95639-21-7 (4H-1-Benzopyran-4-one,6-ethyl-) Related Products
- 38445-23-7(6-Methylchromone)
- 59887-87-5(5-Methoxy-4H-chromen-4-one)
- 5751-52-0(7-Methoxy-4H-chromen-4-one)
- 3952-69-0(5-hydroxy-4H-chromen-4-one)
- 59887-89-7(7-hydroxy-4H-chromen-4-one)
- 59887-88-6(4H-1-Benzopyran-4-one, 6-methoxy-)
- 31721-94-5(5,7-dihydroxychromone)
- 314041-54-8(4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
- 491-38-3(Chromone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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